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Compound of Interest

Compound Name: Disodium galactarate

CAS No.: 1955-73-3

Cat. No.: B161657

Get Quote

Disodium galactarate, the sodium salt of galactaric acid (also known as mucic acid), is an

aldaric acid derived from galactose. While historically noted for its low solubility, recent

scientific interest has repositioned galactaric acid and its salts as valuable, bio-based platform

chemicals.[1][2] For researchers in drug development and materials science, disodium
galactarate serves as a key precursor for synthesizing novel polymers and as a building block

in complex organic syntheses. For instance, it can be a starting material for the production of

adipic acid, a monomer used in nylon synthesis, and 2,5-furandicarboxylic acid (FDCA), a

renewable substitute for terephthalic acid in polyesters.[1][2]

This guide provides a comprehensive, field-tested protocol for the synthesis of disodium
galactarate, beginning with the nitric acid-mediated oxidation of D-galactose. The narrative is

structured to provide not just a series of steps, but the underlying chemical principles and

safety considerations essential for successful and safe execution in a laboratory setting.

Part 1: The Chemistry of Synthesis
The conversion of D-galactose to disodium galactarate is a robust two-step process.

Understanding the causality behind each step is critical for optimizing the reaction and ensuring
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the purity of the final product.

Step 1: Oxidation of D-Galactose to Galactaric Acid
The core of the synthesis is the powerful oxidation of D-galactose. Nitric acid is the oxidant of

choice for this transformation due to its efficacy and the unique properties of the resulting

product.[3][4]

Reaction Principle: Concentrated nitric acid oxidizes both the C1 aldehyde and the C6

primary alcohol of the galactose molecule to carboxylic acid functional groups. This dual

oxidation yields the symmetrical dicarboxylic acid, galactaric acid.[4] A key advantage of this

method is the low solubility of galactaric acid in the acidic reaction medium, which allows for

straightforward isolation of the product via precipitation and filtration.[3][4]

Stereochemical Outcome: Galactaric acid is a meso compound. Despite possessing multiple

chiral carbons, the molecule has an internal plane of symmetry, rendering it optically inactive.

[3] This simplifies analysis as polarimetry is not required for its characterization.

Causality of Reaction Conditions: The success of the oxidation hinges on precise control of

the reaction parameters. Decades of optimization have led to a well-defined set of

conditions. Optimized protocols often require 5 M nitric acid at a temperature of 95°C, with a

galactose to HNO₃ molar ratio of 1:9.[1][2]

Temperature: The elevated temperature (95°C) is necessary to overcome the activation

energy of the C-H and O-H bond oxidation. However, temperatures exceeding this can

lead to unwanted side reactions and degradation of the carbohydrate backbone, reducing

the yield.

Nitric Acid Concentration and Ratio: A sufficient excess of nitric acid (1:9 molar ratio)

ensures the complete oxidation of both terminal carbons.[1][2] A lower concentration may

result in incomplete oxidation, yielding galacturonic acid, while a significantly higher

concentration increases safety risks and the potential for charring.

Step 2: Neutralization to Form Disodium Galactarate
The second step is a classic acid-base neutralization.
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Reaction Principle: The two carboxylic acid protons of galactaric acid are acidic and react

with a suitable base. The addition of two molar equivalents of a sodium base, such as

sodium hydroxide (NaOH), deprotonates the galactaric acid to form the highly water-soluble

disodium galactarate salt.

Control of pH: The key to this step is the careful, dropwise addition of the base while

monitoring the pH of the solution. The reaction is complete when a neutral pH (approximately

7.0) is achieved. At this point, the insoluble galactaric acid will have completely dissolved,

indicating the formation of the soluble salt.

Part 2: Experimental Protocol
This section details the step-by-step methodology for the synthesis.

Critical Safety Directive: Handling Nitric Acid
Nitric acid is a powerful oxidizing agent and is extremely corrosive.[5][6][7] Strict adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or

neoprene), safety goggles, a face shield, and a flame-retardant lab coat.[7][8]

Ventilation: All work with concentrated nitric acid must be performed inside a certified

chemical fume hood to prevent inhalation of toxic and corrosive vapors.[5][6]

Incompatibilities: Keep nitric acid away from combustible materials, organic solvents (e.g.,

acetone, alcohols), bases, and metals, as reactions can be violent and exothermic.[5][6]

Spill Response: Neutralize small spills immediately with a suitable agent like sodium

bicarbonate or a commercial spill kit. For larger spills, evacuate the area and follow

institutional emergency procedures.[6][8]
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Nitric Acid Safety Protocol

Wear Full PPE
(Goggles, Face Shield, Gloves, Lab Coat) Work in Chemical Fume Hood

Mandatory
Environment Segregate from Incompatibles

(Organics, Bases, Metals)

Critical
Precaution Ensure Spill Kit is Accessible

Emergency
Preparedness

Click to download full resolution via product page

Caption: Core safety workflow for handling nitric acid.

Materials and Reagents
Reagent / Material Specification Purpose

D-(+)-Galactose ≥99% purity Starting Material

Nitric Acid (HNO₃) ~8M aqueous solution Oxidizing Agent

Sodium Hydroxide (NaOH) 1M aqueous solution Neutralizing Base

Deionized Water (DI H₂O) 18 MΩ·cm Solvent and Washing Agent

Round-bottom flask (250 mL) - Reaction Vessel

Condenser - Prevent Vapor Loss

Magnetic Stirrer and Stir Bar - Homogeneous Mixing

Heating Mantle - Controlled Heating

Ice Bath - Induce Crystallization

Büchner Funnel and Filter

Flask
- Product Isolation

Whatman Filter Paper Grade 1 Filtration Medium

pH Meter or pH Strips Calibrated Monitor Neutralization

Rotary Evaporator (optional) -
Isolate Solid Disodium

Galactarate
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Step-by-Step Synthesis Workflow

Part A: Galactaric Acid Synthesis

Part B: Disodium Galactarate Synthesis

1. Combine D-Galactose
and Nitric Acid in Flask

2. Heat with Stirring
(e.g., 95°C, 1.5 hours)

3. Cool to Room Temp,
then in Ice Bath

4. Isolate Crystals via
Vacuum Filtration

5. Wash with Cold DI Water
and Dry

6. Suspend Galactaric Acid
in DI Water

Proceed with
Dried Product

7. Add NaOH(aq) Dropwise
while Monitoring pH

8. Stop at Neutral pH (~7.0)
(Solid Dissolves)

9. Use Solution Directly or
Evaporate Solvent to Isolate Solid

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of disodium galactarate.

Part A: Synthesis of Galactaric Acid Intermediate

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 10.0

g of D-(+)-galactose.

Oxidation: Inside a chemical fume hood, carefully and slowly add 60 mL of 8M nitric acid to

the flask. Attach a condenser to the flask.

Heating: Place the flask in a heating mantle and heat the mixture to 95°C with vigorous

stirring. Maintain this temperature for 1.5 hours. The solution will turn yellow-orange and

evolve brown nitrogen dioxide gas.

Crystallization: Turn off the heat and allow the flask to cool to room temperature. A white

crystalline precipitate will begin to form. To maximize precipitation, place the flask in an ice

bath for 30-45 minutes.

Isolation and Purification: Isolate the white crystals of galactaric acid by vacuum filtration

using a Büchner funnel. Wash the crystals thoroughly with three portions of 20 mL cold

deionized water to remove any residual nitric acid.

Drying: Dry the purified galactaric acid in a vacuum oven at 60-70°C to a constant weight.

Part B: Synthesis of Disodium Galactarate

Preparation: Weigh the dried galactaric acid. For every 1.0 g of galactaric acid, prepare to

use approximately 9.5 mL of 1M NaOH solution. Suspend the galactaric acid in a beaker with

a minimal amount of deionized water (e.g., 20 mL per gram) and begin stirring.

Neutralization: Slowly add the 1M NaOH solution dropwise to the galactaric acid suspension.

Monitor the pH of the mixture continuously.

Endpoint: Continue adding NaOH until the pH reaches 7.0 ± 0.2. As the neutralization

proceeds, the solid galactaric acid will dissolve completely, resulting in a clear aqueous

solution of disodium galactarate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#introduction-the-significance-of-disodium-galactarate-in-modern-research
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#introduction-the-significance-of-disodium-galactarate-in-modern-research
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#introduction-the-significance-of-disodium-galactarate-in-modern-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Product: The resulting solution can be used directly for subsequent applications. To

obtain solid disodium galactarate, the water can be removed via rotary evaporation or

lyophilization (freeze-drying).

Part 3: Product Characterization and Quality Control
Validation of the intermediate and final product is essential to confirm the success of the

synthesis.

Parameter
Expected Result
(Galactaric Acid)

Rationale

Appearance White crystalline powder
Confirms the formation of a

solid product.

Melting Point 210–230 °C[3]
A sharp melting point within

this range indicates high purity.

Solubility
Nearly insoluble in cold water

and alcohol.[3]

A fundamental physical

property distinguishing it from

the starting material.

FTIR Spectroscopy

Broad O-H stretch (~3300-

2500 cm⁻¹), C=O stretch

(~1730 cm⁻¹), C-O stretch

(~1200 cm⁻¹)

Confirms the presence of

carboxylic acid and alcohol

functional groups.

Aqueous Solution pH Acidic (pH < 4)
The two carboxylic acid groups

lower the pH of the solution.

For the final product, Disodium Galactarate, the primary characterization is the pH of its

aqueous solution, which should be neutral (~7.0). If isolated as a solid, FTIR spectroscopy can

be used to confirm the conversion of the carboxylic acid groups to carboxylate salts (the C=O

stretch will shift to a lower wavenumber, ~1600-1550 cm⁻¹). For advanced applications

requiring high purity, techniques like HPLC or NMR spectroscopy can be employed.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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